Cas no 887201-29-8 (1-Pyridin-4-yl-1,2,3,4-tetrahydropyrrolo1,2-apyrazine)

• Product Name: 1-Pyridin-4-yl-1,2,3,4-tetrahydropyrrolo1,2-apyrazine
• CAS No: 887201-29-8
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• MDL: MFCD04440693
• CID: 1088022
• PubChem ID: 2770918
• Update Time: 2025-11-12

1-Pyridin-4-yl-1,2,3,4-tetrahydropyrrolo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-4-yl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine
• 1-(4-pyridinyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine(SALTDATA: FREE)
• 1-pyridin-4-yl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine
• SCHEMBL2422849
• DTXSID10377896
• 1-(4-pyridinyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine
• 4-{1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-1-yl}pyridine
• AKOS005208101
• EN300-237646
• F1386-0123
• SDCCGMLS-0065573.P001
• Z1198164699
• MFCD04440693
• 1-Pyridin-4-yl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine, AldrichCPR
• 887201-29-8
• STL275709
• G32502
• 1-Pyridin-4-yl-1,2,3,4-tetrahydropyrrolo1,2-apyrazine

• MDL： MFCD04440693
• Inchi： 1S/C12H13N3/c1-2-11-12(10-3-5-13-6-4-10)14-7-9-15(11)8-1/h1-6,8,12,14H,7,9H2
• InChI Key： MPRZWCUIBYQXCV-UHFFFAOYSA-N
• SMILES： N12C=CC=C1C(C1C=CN=CC=1)NCC2

Computed Properties

• Exact Mass: 199.110947427g/mol
• Monoisotopic Mass: 199.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.8Ų